Cas no 2680662-72-8 (benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate)

• Product Name: benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate
• CAS No: 2680662-72-8
• MF: C₁₃H₁₀BrFN₂O₂
• MW: 325.133105754852
• CID: 6441545
• PubChem ID: 165940102
• Update Time: 2025-05-19

benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate
• 2680662-72-8
• EN300-28294543

• Inchi： 1S/C13H10BrFN2O2/c14-12-11(6-10(15)7-16-12)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18)
• InChI Key： HQKTZPZZGJJIMV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CN=1)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 323.99097g/mol
• Monoisotopic Mass: 323.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate

Introduction to Benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate (CAS No. 2680662-72-8)

Benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate, a compound with the chemical formula C₁₂H₁₀BrFNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2680662-72-8, has garnered attention due to its structural features and potential applications in drug development. The presence of both bromine and fluorine substituents in its pyridine ring makes it a versatile scaffold for further chemical modifications, enhancing its utility in synthetic biology and medicinal chemistry.

The benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate structure is characterized by a benzyl carbamate group attached to a pyridine ring that is substituted at the 2-position with a bromine atom and at the 5-position with a fluorine atom. This specific arrangement of atoms imparts unique electronic and steric properties to the molecule, making it an attractive candidate for designing novel bioactive compounds. The benzyl carbamate moiety, in particular, is known for its role as a protecting group in peptide synthesis and has been explored in various pharmaceutical applications.

In recent years, there has been a growing interest in halogenated pyridines as key structural elements in drug molecules. The fluorine atom, due to its ability to influence metabolic stability and binding affinity, is frequently incorporated into pharmaceuticals to enhance their efficacy. Similarly, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing complex organic molecules.

Recent studies have highlighted the potential of benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate as a building block for the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, research has demonstrated its utility in developing compounds that interact with enzymes involved in cancer metabolism. The pyridine core of this molecule can be modified to create ligands that selectively bind to specific protein targets, thereby modulating disease-related pathways. Such modifications have been explored in the context of kinase inhibition, where the combination of bromine and fluorine substituents enhances binding interactions.

The benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate scaffold has also been investigated for its role in designing antiviral agents. The structural features of this compound allow for interactions with viral proteases and polymerases, which are critical for viral replication. By leveraging the reactivity of the brominated pyridine ring and the stability provided by the benzyl carbamate group, researchers have synthesized derivatives that exhibit promising antiviral activity. These derivatives have shown efficacy against various viral strains, underscoring the versatility of this molecular framework.

In addition to its applications in drug discovery, benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate has found utility in materials science. The presence of halogen atoms makes it a suitable candidate for developing organic electronic materials, such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The electronic properties of halogenated pyridines can be fine-tuned through structural modifications, leading to materials with enhanced performance characteristics.

The synthesis of benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate typically involves multi-step organic reactions starting from commercially available precursors. Key steps include halogenation of the pyridine ring followed by carbamate formation at the benzylic position. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research applications.

One notable aspect of working with benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate is its stability under various reaction conditions. This stability is crucial for maintaining the integrity of the molecule during synthetic transformations and ensures consistent yields in subsequent reactions. Furthermore, its solubility profile allows for easy handling and purification, facilitating its use in both academic and industrial settings.

The future prospects of benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate are vast, with ongoing research exploring new applications in medicinal chemistry and materials science. As our understanding of biological pathways continues to expand, so does the potential for this compound to contribute to the development of novel therapeutics. Additionally, advancements in synthetic chemistry may lead to more efficient methods for producing derivatives with tailored properties.

In conclusion,benzyl N-(2-bromo-5-fluoropyridin-3-yl)carbamate (CAS No. 2680662-72-8) represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an excellent candidate for further exploration in drug development, antiviral agents, and advanced materials. As research progresses，this molecule is poised to play an increasingly important role in scientific innovation.